[(8E)-8-[(4-amino-2-nitrophenyl)hydrazinylidene]-7-oxonaphthalen-2-yl]-trimethylazanium;chloride
[(8E)-8-[(4-amino-2-nitrophenyl)hydrazinylidene]-7-oxonaphthalen-2-yl]-trimethylazanium;chloride
Brand Name:
Vulcanchem
CAS No.:
68391-32-2
VCID:
VC21079851
InChI:
InChI=1S/C19H19N5O3.ClH/c1-24(2,3)14-7-4-12-5-9-18(25)19(15(12)11-14)22-21-13-6-8-16(20)17(10-13)23(26)27;/h4-11H,1-3H3,(H2-,20,21,22,25);1H
SMILES:
C[N+](C)(C)C1=CC2=C(C=C1)C=CC(=O)C2=NNC3=C(C=C(C=C3)N)[N+](=O)[O-].[Cl-]
Molecular Formula:
C19H20N5O3.Cl
C19H20ClN5O3
C19H20ClN5O3
Molecular Weight:
401.8 g/mol
[(8E)-8-[(4-amino-2-nitrophenyl)hydrazinylidene]-7-oxonaphthalen-2-yl]-trimethylazanium;chloride
CAS No.: 68391-32-2
Cat. No.: VC21079851
Molecular Formula: C19H20N5O3.Cl
C19H20ClN5O3
Molecular Weight: 401.8 g/mol
* For research use only. Not for human or veterinary use.
![[(8E)-8-[(4-amino-2-nitrophenyl)hydrazinylidene]-7-oxonaphthalen-2-yl]-trimethylazanium;chloride - 68391-32-2](/images/no_structure.jpg)
Specification
| CAS No. | 68391-32-2 |
|---|---|
| Molecular Formula | C19H20N5O3.Cl C19H20ClN5O3 |
| Molecular Weight | 401.8 g/mol |
| IUPAC Name | [8-[(4-amino-3-nitrophenyl)diazenyl]-7-hydroxynaphthalen-2-yl]-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C19H19N5O3.ClH/c1-24(2,3)14-7-4-12-5-9-18(25)19(15(12)11-14)22-21-13-6-8-16(20)17(10-13)23(26)27;/h4-11H,1-3H3,(H2-,20,21,22,25);1H |
| Standard InChI Key | CMPPYVDBIJWGCB-UHFFFAOYSA-N |
| Isomeric SMILES | C[N+](C)(C)C1=CC\2=C(C=C1)C=CC(=O)/C2=N/NC3=C(C=C(C=C3)N)[N+](=O)[O-].[Cl-] |
| SMILES | C[N+](C)(C)C1=CC2=C(C=C1)C=CC(=O)C2=NNC3=C(C=C(C=C3)N)[N+](=O)[O-].[Cl-] |
| Canonical SMILES | C[N+](C)(C)C1=CC2=C(C=C1)C=CC(=C2N=NC3=CC(=C(C=C3)N)[N+](=O)[O-])O.[Cl-] |
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